Cas no 2138125-38-7 (4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol
• CAS No: 2138125-38-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6090724
• PubChem ID: 165961099
• Update Time: 2025-08-05

4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol
• EN300-1155674
• 2138125-38-7
• 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H15NO/c1-10-4-6-12(14,7-5-10)11-3-2-8-13-9-11/h2-4,6,8-10,14H,5,7H2,1H3
• InChI Key： HGHZBXUIJQALPO-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC=CC=2)C=CC(C)CC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol

Chemical Profile of 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol (CAS No. 2138125-38-7)

4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138125-38-7, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule features a cyclohexene backbone substituted with a methyl group and a pyridine ring at the 1-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The presence of the pyridin-3-yl moiety in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are often mediated through hydrogen bonding or electrostatic interactions. Pyridine derivatives are well-documented for their role in drug discovery, with numerous examples demonstrating their efficacy in modulating biological pathways. The cyclohexene ring introduces conformational flexibility, allowing the compound to adopt multiple three-dimensional structures that could influence its binding affinity and pharmacokinetic properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play critical roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol make it an attractive candidate for designing PPI modulators. For instance, the pyridine ring can serve as an anchor point for binding to aromatic pockets in protein targets, while the cyclohexene moiety can engage in hydrophobic interactions or undergo conformational adaptation to optimize binding geometry.

Recent studies have highlighted the importance of heterocyclic compounds in drug development, particularly those incorporating nitrogen-containing rings such as pyridine. These compounds often exhibit enhanced bioactivity due to their ability to form hydrogen bonds with biological targets. In particular, 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol has been investigated for its potential role in inhibiting specific enzymes involved in metabolic pathways relevant to neurological disorders. Preliminary computational studies suggest that this compound may interact with the active site of certain enzymes through its pyridine and cyclohexene functionalities, potentially leading to therapeutic effects.

The synthesis of 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps include functionalization of the cyclohexene ring and introduction of the pyridine substituent, which can be achieved through various coupling reactions such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These synthetic strategies not only allow for the preparation of this compound but also provide a platform for generating analogs with modified pharmacological properties.

Beyond its potential applications in drug discovery, 4-Methyl-1-(pyridin-3-yl)cyclohex-2-en-1-ol has also been explored as a building block for more complex molecules. Its structural motif can be extended or diversified through further functionalization, enabling the design of novel compounds with tailored biological activities. For example, incorporating additional heterocycles or appending pharmacophores to the existing scaffold could lead to derivatives with enhanced potency or selectivity against specific disease-related targets.

The pharmacokinetic profile of 4-Methyl-1-(pyridin-3-y lcyclohex -2-en -1 -ol is another critical aspect that warrants investigation. Factors such as solubility, metabolic stability, and membrane permeability will influence its bioavailability and therapeutic efficacy. Computational modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, can provide insights into these properties by predicting how the molecule behaves in different biological environments. Such studies are essential for optimizing its pharmacokinetic characteristics before moving into preclinical testing.

In conclusion,4-Methyl -1 -(pyridin -3 -yl)cyc lohex -2-en -1 -ol (CAS No. 2138125 -38 -7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases, particularly those involving protein-protein interactions or enzymatic pathways. Continued investigation into its synthetic methodologies,bioactivity profiles ,and pharmacokinetic properties will be crucial for realizing its full potential as a medicinal chemistry scaffold.